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Compound of Interest

Compound Name: 1-Adamantaneacetonitrile

Cat. No.: B096368

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available solubility data for 1-
Adamantaneacetonitrile, a key intermediate in pharmaceutical synthesis. Due to the limited
availability of precise quantitative data in publicly accessible literature, this document focuses
on qualitative solubility characteristics and outlines a general experimental protocol for
determining solubility.

Physicochemical Properties

Property Value Reference
Molecular Formula C12H17N [1112]
Molecular Weight 175.27 g/mol [3]

White to off-white crystalline
Appearance [2]

powder
Melting Point 71.5-77.5°C [2]

Solubility Data

Current literature and supplier specifications provide qualitative solubility information for 1-
Adamantaneacetonitrile. Quantitative data from peer-reviewed studies is not readily available.
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Table 1: Qualitative Solubility of 1-Adamantaneacetonitrile

Solvent Solubility

Water Sparingly soluble[3]

It is important to note that "sparingly soluble" is a general term. For more precise applications,
experimental determination of solubility in aqueous and organic solvents is highly
recommended.

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of a solid organic
compound like 1-Adamantaneacetonitrile. This method can be adapted to various solvents
and temperature conditions.

Materials

» 1-Adamantaneacetonitrile

e Solvent of interest (e.g., water, ethanol, acetone, etc.)
» Analytical balance

¢ Vials with screw caps

o Constant temperature shaker or water bath

« Filtration apparatus (e.g., syringe filters, 0.45 um)

e Analytical instrumentation for quantification (e.g., HPLC, GC, UV-Vis spectrophotometer)

Procedure

» Preparation of Saturated Solutions:

o Add an excess amount of 1-Adamantaneacetonitrile to a known volume of the solvent in
a sealed vial. The presence of undissolved solid is necessary to ensure saturation.
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o Equilibrate the vials at a constant temperature using a shaker or water bath for a sufficient
period (typically 24-48 hours) to ensure equilibrium is reached.

o Sample Collection and Filtration:

o After equilibration, allow the vials to stand undisturbed for a short period to let the excess
solid settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the solution through a 0.45 um syringe filter to remove any undissolved
particles.

e Quantification:

o Dilute the filtered, saturated solution with a suitable solvent to a concentration within the
linear range of the analytical method.

o Analyze the diluted solution using a validated analytical method (e.g., HPLC, GC) to
determine the concentration of 1-Adamantaneacetonitrile.

o Prepare a calibration curve using standard solutions of known concentrations to accurately
guantify the solute concentration in the sample.

e Calculation:

o Calculate the solubility of 1-Adamantaneacetonitrile in the chosen solvent at the
specified temperature, typically expressed in units such as mg/mL or mol/L.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of 1-
Adamantaneacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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